Sildenafil-d3
Sildenafil-d3
Brand Name:
Vulcanchem
CAS No.:
1126745-90-1
VCID:
VC0019351
InChI:
InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)/i3D3
SMILES:
CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C
Molecular Formula:
C22H30N6O4S
Molecular Weight:
477.6 g/mol
Sildenafil-d3
CAS No.: 1126745-90-1
Reference Standards
VCID: VC0019351
Molecular Formula: C22H30N6O4S
Molecular Weight: 477.6 g/mol
| CAS No. | 1126745-90-1 |
|---|---|
| Product Name | Sildenafil-d3 |
| Molecular Formula | C22H30N6O4S |
| Molecular Weight | 477.6 g/mol |
| IUPAC Name | 5-[2-ethoxy-5-[4-(trideuteriomethyl)piperazin-1-yl]sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)/i3D3 |
| Standard InChIKey | BNRNXUUZRGQAQC-HPRDVNIFSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OCC)C3=NC(=O)C4=C(N3)C(=NN4C)CCC |
| SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C |
| Synonyms | 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine-d3; 5-[2-Ethoxy-5-[[4-(methyl-d3)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; |
| PubChem Compound | 25217315 |
| Last Modified | Nov 14 2021 |
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